Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0194052 N-Desmethyl Clarithromycin 101666-68-6 C37H67NO13
VC0194095 Danofloxacin Mesylate 119478-55-6 C20H21FN2O3 . CH4O3S
VC0194082 Clobutinol Hydrochloride 1215-83-4 C14H23Cl2NO
VC0194055 (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-12-hydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7,13-dimethoxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione 128940-83-0 C39H71NO13
VC0194070 5-Chloro-8-hydroxyquinoline 130-16-5 C9H6ClNO
VC0194049 Oxacyclotetradecane Erythromycin Derivative 144604-03-5 C38H67NO12
VC0194130 Doripenem 148016-81-3 C15H24N4O6S2
VC0194108 Sodium;(2S,5R,6R)-6-[[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid 1847-24-1 C19H17ClFN3NaO5S+
VC0194136 3-((2S,4S)-4-Mercapto-1-(((4-nitrobenzyl)oxy)carbonyl)pyrrolidine-2-carboxamido)benzoic acid 202467-69-4 C20H19N3O7S
VC0194089 Cycloposine 23185-94-6 C33H51NO7
VC0194088 3-(2-Chlorophenyl)-5-methylisoxazole-4-carboxylic acid 23598-72-3 C11H8ClNO3
VC0194099 Phenol, 4-[(4-aminophenyl)sulfonyl]- 25963-47-7 C12H11NO3S
VC0194097 2-(4-Aminophenyl)sulfonylaniline 27147-69-9 C12H12N2O2S
VC0194086 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxylic acid 3919-76-4 C11H7Cl2NO3
VC0194119 Domiphen Bromide 538-71-6 C22H40BrNO
VC0194098 N-Acetyl Dapsone 565-20-8 C14H14N2O3S
VC0194114 S-Methyl N, N-Diethyldithiocarbamate 686-07-7 C6H13NS2
VC0194103 4-(Phenylsulfonyl)aniline 7019-01-4 C12H11NO2S
VC0194100 4-((4-Chlorophenyl)sulfonyl)aniline 7146-68-1 C12H10ClNO2S
VC0194044 3,4-Dehydro Cilostazol 73963-62-9 C20H25N5O2
VC0194054 (E)-7-[(2S)-2-Amino-2-carboxyethyl]sulfanyl-2-[[(1R)-2,2-dimethylcyclopropanecarbonyl]amino]hept-2-enoic acid 82009-34-5 C16H26N2O5S
VC0194046 4”-trans-Hydroxy Cilostazol 87153-04-6 C20H27N5O3
VC0194069 2(10H)-Phenazinone, 10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]- 90712-89-3 C24H15Cl2N3O
VC0194106 Difloxacin hydrochloride 91296-86-5 C21H20ClF2N3O3
VC0194112 1-Methyl-5-nitro-1H-imidazole-2-methanol 936-05-0 C5H7N3O3